Cas no 1492748-82-9 (1,2,4-Oxadiazole-5-carboxaldehyde, 3-cyclobutyl-)

• Product Name: 1,2,4-Oxadiazole-5-carboxaldehyde, 3-cyclobutyl-
• CAS No: 1492748-82-9
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 5151201
• Update Time: 2025-10-23

1,2,4-Oxadiazole-5-carboxaldehyde, 3-cyclobutyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-5-carboxaldehyde, 3-cyclobutyl-

• Inchi： 1S/C7H8N2O2/c10-4-6-8-7(9-11-6)5-2-1-3-5/h4-5H,1-3H2
• InChI Key： ADAPZGOOGYHPRI-UHFFFAOYSA-N
• SMILES： O1C(C=O)=NC(C2CCC2)=N1

Additional information on 1,2,4-Oxadiazole-5-carboxaldehyde, 3-cyclobutyl-

Introduction to 1,2,4-Oxadiazole-5-carboxaldehyde, 3-cyclobutyl- (CAS No. 1492748-82-9)

1,2,4-Oxadiazole-5-carboxaldehyde, 3-cyclobutyl- (CAS No. 1492748-82-9) is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aldehyde derivative has garnered attention due to its unique structural properties and potential applications in drug discovery. The presence of both the oxadiazole core and the cyclobutyl substituent imparts distinct chemical reactivity and biological activity, making it a valuable scaffold for developing novel therapeutic agents.

The oxadiazole ring system is a well-studied motif in medicinal chemistry, known for its stability and ability to interact with biological targets such as enzymes and receptors. Its incorporation into drug molecules often enhances binding affinity and selectivity. In contrast, the cyclobutyl group introduces steric hindrance and can influence the conformational flexibility of the molecule, which is crucial for optimizing pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Studies have shown that the combination of the oxadiazole-5-carboxaldehyde moiety with a bulky substituent like 3-cyclobutyl can lead to compounds with enhanced efficacy against various diseases. For instance, research has indicated that derivatives of this structure may exhibit potent inhibitory effects on certain kinases and other enzymes implicated in cancer progression.

The chemical synthesis of 1,2,4-Oxadiazole-5-carboxaldehyde, 3-cyclobutyl- involves multi-step reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclocondensation reactions followed by functional group transformations. The aldehyde group at the 5-position of the oxadiazole ring is particularly reactive, allowing for further derivatization through condensation with amines or other nucleophiles to form Schiff bases or other heterocyclic systems.

In the context of drug development, the reactivity of the aldehyde group makes this compound a versatile intermediate. It can be used to construct more complex molecules by forming imines or oximes, which are prevalent in many bioactive scaffolds. Additionally, the cyclobutyl substitution provides a rigid structure that can improve metabolic stability and reduce susceptibility to enzymatic degradation.

Current research is exploring the potential of this compound as a lead molecule for treating inflammatory diseases. Preliminary in vitro studies have demonstrated that certain derivatives exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. The precise mechanism of action remains under investigation, but early findings suggest that the interplay between the oxadiazole core and the 3-cyclobutyl group plays a critical role in mediating these effects.

The pharmacokinetic profile of 1,2,4-Oxadiazole-5-carboxaldehyde, 3-cyclobutyl- is another area of active interest. Computational modeling has been employed to predict absorption, distribution, metabolism, and excretion (ADME) properties. These simulations have helped identify key structural features that can enhance oral bioavailability and reduce clearance rates. Such insights are crucial for designing molecules that will be effective in clinical settings.

Future directions in research may involve exploring analogs of this compound with different substituents or functional groups to optimize biological activity further. The combination of experimental synthesis with advanced computational techniques will likely accelerate the discovery process. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible therapeutic benefits.

In conclusion,1,2,4-Oxadiazole-5-carboxaldehyde, 3-cyclobutyl- (CAS No. 1492748-82-9) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its development as a lead molecule for various therapeutic applications holds significant promise for addressing unmet medical needs in the future.